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Compound of Interest

Compound Name: Bis(trimethylstannyl)acetylene

Cat. No.: B1580836 Get Quote

Bis(trimethylstannyl)acetylene: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis(trimethylstannyl)acetylene, also known as 1,2-Bis(trimethylstannyl)ethyne, is an

organotin compound with significant applications in organic synthesis and materials science. Its

utility is primarily centered around its role in targeted drug delivery systems, where its unique

structure allows for precise transport of therapeutic agents.[1] This document provides a

comprehensive overview of its chemical and physical properties, a detailed synthesis protocol,

and a diagram of its synthetic pathway.

Core Data
The fundamental properties of Bis(trimethylstannyl)acetylene are summarized in the table

below, providing a quick reference for researchers.
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Property Value

Molecular Formula C8H18Sn2[2][3][4]

Linear Formula (CH3)3SnC≡CSn(CH3)3

Molecular Weight 351.65 g/mol [2][4]

CAS Number 2117-50-2[4]

Appearance White to off-white powder or crystals[2][5]

Melting Point 59-61 °C[2][3][5][6]

Boiling Point 97-98 °C at 16 Torr[3]

Solubility
Insoluble in water; soluble in organic solvents

like ether and tetrahydrofuran.[3]

Synthesis Protocol
A common method for the preparation of Bis(trimethylstannyl)acetylene involves the reaction

of trimethyltin chloride with an acetylene source. The following protocol is a generalized

procedure and should be performed under an inert atmosphere, such as argon, due to the air-

sensitive nature of the reagents and product.[3]

Materials:

Trimethyltin chloride

Acetylene source (e.g., calcium carbide or ethynyl magnesium bromide)

Anhydrous solvent (e.g., tetrahydrofuran)

Inert atmosphere (Argon or Nitrogen)

Standard glassware for air-sensitive reactions

Procedure:
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Set up a flame-dried, three-necked flask equipped with a condenser, a dropping funnel, and

a gas inlet for the inert atmosphere.

In the flask, prepare a solution of the acetylene source in the anhydrous solvent.

Slowly add a solution of trimethyltin chloride from the dropping funnel to the reaction mixture

at a controlled temperature.

After the addition is complete, allow the reaction to stir at room temperature for several hours

to ensure completion.

The reaction mixture is then quenched with a suitable reagent, and the product is extracted

with an organic solvent.

The organic layers are combined, dried over an anhydrous drying agent (e.g., magnesium

sulfate), and the solvent is removed under reduced pressure.

The crude product can be purified by recrystallization or sublimation to yield pure

Bis(trimethylstannyl)acetylene as a white solid.

Synthetic Pathway
The synthesis of Bis(trimethylstannyl)acetylene can be visualized as a two-step process

where an acetylenic precursor is sequentially stannylated.

2 (CH₃)₃SnCl

Bis(trimethylstannyl)acetylene
((CH₃)₃SnC≡CSn(CH₃)₃)

+

Li₂C₂ or 2 LiC₂H

+
2 LiCl-

Click to download full resolution via product page

Caption: Synthesis of Bis(trimethylstannyl)acetylene.

Safety Information
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Bis(trimethylstannyl)acetylene is a hazardous substance and should be handled with

extreme care.[3] It is a flammable solid and is fatal if swallowed, inhaled, or in contact with skin.

[5] It is also very toxic to aquatic life with long-lasting effects.[3][5] Appropriate personal

protective equipment, including gloves, goggles, and a lab coat, should be worn at all times

when handling this compound.[3] All work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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